Cas no 33786-89-9 (5-Chlorobenzene-1,3-diamine)

• Product Name: 5-Chlorobenzene-1,3-diamine
• CAS No: 33786-89-9
• MF: C₆H₇ClN₂
• MW: 142.586179971695
• MDL: MFCD00014775
• CID: 89039
• PubChem ID: 73335
• Update Time: 2025-06-14

5-Chlorobenzene-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• 5-Chlorobenzene-1,3-diamine
• 5-Chloro-1,3-diaminobenzene
• 5-Chloro-m-phenylenediamine
• 5-amino-3-chloroaniline
• 1,3-Benzenediamine,5-chloro
• 3,5-diaminochlorobenzene
• 5-Chloro-1,3-benzenediamine
• 5-Chloro-1,3-phenylenediamine
• 5-chloro-benzene-1,3-diamine
• MFCD00014775
• CCRIS 2886
• 2-13-00-00029 (Beilstein Handbook Reference)
• D83138
• SCHEMBL221178
• DS-4135
• AKOS004121654
• BP-13187
• 1,3-Benzenediamine, 5-chloro-
• CS-0320328
• A821943
• DTXSID2067795
• FT-0620323
• 33786-89-9
• BRN 3029854
• DTXCID6038748
• DB-048492

• MDL： MFCD00014775
• Inchi： 1S/C6H7ClN2/c7-4-1-5(8)3-6(9)2-4/h1-3H,8-9H2
• InChI Key： VZNUCJOYPXKLTA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)N)N
• BRN： 3029854

Computed Properties

• Exact Mass: 142.03000
• Monoisotopic Mass: 142.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 52A^2

Experimental Properties

• Color/Form: Brown or cream powder
• Density: 1.2124 (rough estimate)
• Melting Point: 102-104°C
• Boiling Point: 232.49°C (rough estimate)
• Flash Point: 155.6ºC
• Refractive Index: 1.5210 (estimate)
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 52.04000
• LogP: 2.66680
• Solubility: Not determined

5-Chlorobenzene-1,3-diamine Security Information

• Hazardous Material transportation number：2811
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36/37/39
• RTECS：CZ1579500
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Risk Phrases：R20/21/22; R33
• Packing Group：III
• Safety Term：6.1
• Packing Group：III
• Hazard Level：6.1
• Storage Condition：Low temperature ventilation and drying in warehouse

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 5-Chlorobenzene-1,3-diamine

Recent Advances in the Application of 5-Chlorobenzene-1,3-diamine (CAS: 33786-89-9) in Chemical Biology and Pharmaceutical Research

5-Chlorobenzene-1,3-diamine (CAS: 33786-89-9) is a key intermediate in the synthesis of various pharmaceuticals and agrochemicals. Recent studies have highlighted its growing importance in chemical biology and drug discovery, particularly in the development of novel therapeutic agents and diagnostic tools. This research brief synthesizes the latest findings on the applications, mechanisms, and potential of this compound, providing a comprehensive overview for professionals in the field.

One of the most significant advancements involves the use of 5-Chlorobenzene-1,3-diamine as a building block for the synthesis of benzimidazole derivatives. These derivatives have shown promising antimicrobial and anticancer activities. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications at the 5-position of the benzene ring (introduced via 5-Chlorobenzene-1,3-diamine) significantly enhanced the compound's binding affinity to bacterial DNA gyrase, leading to improved efficacy against drug-resistant strains of Staphylococcus aureus.

In pharmaceutical formulation, researchers have developed novel drug delivery systems utilizing 5-Chlorobenzene-1,3-diamine as a cross-linking agent. A team at MIT reported in Advanced Materials (2024) the creation of pH-responsive hydrogels that incorporate this compound, enabling targeted release of anticancer drugs in tumor microenvironments. The unique chemical properties of 5-Chlorobenzene-1,3-diamine, particularly its ability to form stable Schiff base linkages, make it particularly suitable for such applications.

Recent toxicological studies have provided important safety data regarding 5-Chlorobenzene-1,3-diamine. The European Chemicals Agency (ECHA) released an updated assessment in 2023 indicating that while the compound shows moderate acute toxicity (oral LD50 in rats: 320 mg/kg), it doesn't exhibit significant genotoxicity or carcinogenicity at therapeutic concentrations. These findings support its continued use in pharmaceutical synthesis while emphasizing the need for proper handling protocols in industrial settings.

Looking forward, computational chemistry approaches are being applied to design new derivatives of 5-Chlorobenzene-1,3-diamine with optimized pharmacological properties. Molecular docking studies published in the Journal of Chemical Information and Modeling (2024) have identified several potential modifications that could enhance the compound's blood-brain barrier permeability, opening possibilities for CNS-targeted therapies. These developments position 5-Chlorobenzene-1,3-diamine as a versatile scaffold for future drug discovery efforts.